Cas no 1806009-89-1 (2-(Difluoromethyl)-4-fluoro-3-nitropyridine-6-carbonyl chloride)
2-(Difluoromethyl)-4-fluoro-3-nitropyridine-6-carbonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 2-(Difluoromethyl)-4-fluoro-3-nitropyridine-6-carbonyl chloride
-
- Inchi: 1S/C7H2ClF3N2O3/c8-6(14)3-1-2(9)5(13(15)16)4(12-3)7(10)11/h1,7H
- InChI Key: KQGHAAWRRRQFBT-UHFFFAOYSA-N
- SMILES: ClC(C1=CC(=C(C(C(F)F)=N1)[N+](=O)[O-])F)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 299
- XLogP3: 2.3
- Topological Polar Surface Area: 75.8
2-(Difluoromethyl)-4-fluoro-3-nitropyridine-6-carbonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029033939-250mg |
2-(Difluoromethyl)-4-fluoro-3-nitropyridine-6-carbonyl chloride |
1806009-89-1 | 95% | 250mg |
$1,009.40 | 2022-04-01 | |
| Alichem | A029033939-500mg |
2-(Difluoromethyl)-4-fluoro-3-nitropyridine-6-carbonyl chloride |
1806009-89-1 | 95% | 500mg |
$1,735.55 | 2022-04-01 | |
| Alichem | A029033939-1g |
2-(Difluoromethyl)-4-fluoro-3-nitropyridine-6-carbonyl chloride |
1806009-89-1 | 95% | 1g |
$3,097.65 | 2022-04-01 |
2-(Difluoromethyl)-4-fluoro-3-nitropyridine-6-carbonyl chloride Related Literature
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on 2-(Difluoromethyl)-4-fluoro-3-nitropyridine-6-carbonyl chloride
Comprehensive Analysis of 2-(Difluoromethyl)-4-fluoro-3-nitropyridine-6-carbonyl chloride (CAS No. 1806009-89-1)
The compound 2-(Difluoromethyl)-4-fluoro-3-nitropyridine-6-carbonyl chloride (CAS No. 1806009-89-1) is a highly specialized chemical intermediate that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. Its unique molecular structure, featuring a difluoromethyl group, a fluoro substituent, and a nitro group, makes it a versatile building block for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in drug discovery and development, particularly in the design of kinase inhibitors and other bioactive molecules.
One of the key reasons for the growing interest in 2-(Difluoromethyl)-4-fluoro-3-nitropyridine-6-carbonyl chloride is its role in the synthesis of fluorinated pyridine derivatives. Fluorinated compounds are known for their enhanced metabolic stability, bioavailability, and binding affinity, which are critical factors in modern medicinal chemistry. The presence of both difluoromethyl and fluoro groups in this compound allows for precise tuning of electronic and steric properties, making it a valuable tool for researchers aiming to optimize drug candidates.
In recent years, the demand for fluorinated building blocks like 2-(Difluoromethyl)-4-fluoro-3-nitropyridine-6-carbonyl chloride has surged, driven by the pharmaceutical industry's focus on targeted therapies and personalized medicine. This compound is particularly relevant in the context of cancer research, where fluorinated pyridines are often used to develop inhibitors for specific oncogenic pathways. Additionally, its applications extend to agrochemicals, where it can be used to create novel pesticides and herbicides with improved efficacy and environmental profiles.
From a synthetic chemistry perspective, 2-(Difluoromethyl)-4-fluoro-3-nitropyridine-6-carbonyl chloride offers several advantages. The carbonyl chloride moiety serves as a reactive handle for further functionalization, enabling the introduction of diverse substituents through nucleophilic acyl substitution reactions. This reactivity is particularly useful in parallel synthesis and combinatorial chemistry, where rapid diversification of molecular scaffolds is essential. Moreover, the nitro group can be selectively reduced to an amine, providing access to a wide range of derivatives for structure-activity relationship (SAR) studies.
The compound's stability and handling requirements are also topics of interest for researchers. While 2-(Difluoromethyl)-4-fluoro-3-nitropyridine-6-carbonyl chloride is generally stable under standard laboratory conditions, proper storage and handling are recommended to maintain its integrity. It is typically stored under inert atmospheres and at controlled temperatures to prevent degradation. These considerations are crucial for ensuring reproducible results in both academic and industrial settings.
Another area where 2-(Difluoromethyl)-4-fluoro-3-nitropyridine-6-carbonyl chloride shines is in its compatibility with modern green chemistry principles. Researchers are increasingly exploring solvent-free or low-solvent reaction conditions to minimize environmental impact, and this compound's reactivity profile makes it suitable for such approaches. For instance, it can be used in microwave-assisted synthesis or flow chemistry setups, which are gaining traction as sustainable alternatives to traditional batch processes.
In the context of drug discovery, the compound's ability to serve as a precursor for bioconjugation is noteworthy. The carbonyl chloride group can be used to attach targeting moieties or fluorescent labels, facilitating the development of theranostic agents. This capability aligns with the growing trend toward multifunctional pharmaceuticals that combine therapeutic and diagnostic functions in a single molecule.
Looking ahead, the potential applications of 2-(Difluoromethyl)-4-fluoro-3-nitropyridine-6-carbonyl chloride are expected to expand further as new synthetic methodologies emerge. Advances in catalysis, particularly in asymmetric synthesis, could unlock novel routes to enantiomerically pure derivatives, broadening its utility in chiral drug development. Additionally, the integration of machine learning and computational chemistry tools may enable more efficient prediction of its reactivity and properties, accelerating the drug discovery process.
For researchers seeking high-quality 2-(Difluoromethyl)-4-fluoro-3-nitropyridine-6-carbonyl chloride, it is essential to source the compound from reputable suppliers who adhere to stringent quality control standards. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to verify purity and identity, ensuring reliable performance in downstream applications.
In summary, 2-(Difluoromethyl)-4-fluoro-3-nitropyridine-6-carbonyl chloride (CAS No. 1806009-89-1) represents a cutting-edge tool for synthetic chemists and drug developers. Its multifaceted reactivity, combined with the strategic placement of fluorine atoms, positions it as a key player in the advancement of precision medicine and sustainable chemistry. As the scientific community continues to explore its potential, this compound is poised to play an increasingly prominent role in addressing some of the most pressing challenges in healthcare and agriculture.
1806009-89-1 (2-(Difluoromethyl)-4-fluoro-3-nitropyridine-6-carbonyl chloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)